Cas no 2503207-67-6 (2-hydroxy-7-(propan-2-yl)pyrazolo1,5-apyrimidine-6-carboxylic acid)

• Product Name: 2-hydroxy-7-(propan-2-yl)pyrazolo1,5-apyrimidine-6-carboxylic acid
• CAS No: 2503207-67-6
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• MDL: MFCD32859702
• CID: 5670255
• PubChem ID: 150084157
• Update Time: 2025-06-11

2-hydroxy-7-(propan-2-yl)pyrazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27148531
• 2503207-67-6
• 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• 2-hydroxy-7-(propan-2-yl)pyrazolo1,5-apyrimidine-6-carboxylic acid

• MDL： MFCD32859702
• Inchi： 1S/C10H11N3O3/c1-5(2)9-6(10(15)16)4-11-7-3-8(14)12-13(7)9/h3-5H,1-2H3,(H,12,14)(H,15,16)
• InChI Key： DRWIPYZTSYSIBW-UHFFFAOYSA-N
• SMILES： O=C1C=C2N=CC(C(=O)O)=C(C(C)C)N2N1

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82Ų

Additional information on 2-hydroxy-7-(propan-2-yl)pyrazolo1,5-apyrimidine-6-carboxylic acid

Introduction to 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2503207-67-6)

2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid, identified by its CAS number 2503207-67-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities. The presence of hydroxyl and carboxylic acid functional groups, along with the propyl substituent, contributes to its complex reactivity and potential therapeutic applications.

The structural framework of 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid positions it as a promising candidate for further investigation in drug discovery. The pyrazolo[1,5-a]pyrimidine core is a privileged structure in medicinal chemistry, frequently explored for its kinase inhibition properties. Specifically, derivatives of this scaffold have shown efficacy in targeting various kinases involved in cancer and inflammatory diseases. The hydroxyl group at the 2-position and the propyl group at the 7-position introduce additional opportunities for functionalization, enabling the synthesis of analogs with tailored biological activities.

Recent studies have highlighted the importance of 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid in the development of novel therapeutic agents. Research has demonstrated that modifications within the pyrazolo[1,5-a]pyrimidine ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of compounds. For instance, studies have shown that substituents at the 6-position, such as carboxylic acid groups, can enhance binding affinity to biological targets. This observation has spurred interest in exploring derivatives of 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid as potential inhibitors of kinases and other enzymes implicated in diseases such as cancer and autoimmune disorders.

In addition to its kinase inhibition potential, 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has been investigated for its antimicrobial properties. Preliminary studies suggest that this compound exhibits activity against certain bacterial and fungal strains, making it a candidate for developing new antimicrobial agents. The unique combination of functional groups in its structure may contribute to its ability to disrupt microbial cell membranes or interfere with essential metabolic pathways. Further research is needed to fully elucidate these mechanisms and optimize its antimicrobial efficacy.

The synthesis of 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and β-ketoesters or β-diketones, followed by functional group transformations such as hydroxylation and alkylation. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their exploration in medicinal chemistry.

The pharmacological evaluation of 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of several kinases relevant to cancer progression. Notably, it has shown potent activity against tyrosine kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are key targets in oncology therapy. These findings suggest that derivatives of this compound may serve as lead candidates for developing novel anticancer drugs.

Moreover, 2-hydroxy-7-(propan-2-yl)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has been explored for its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Studies indicate that this compound can inhibit inflammatory cytokine production by modulating signaling pathways involving NFκB (nuclear factor kappa B). This anti-inflammatory activity positions it as a candidate for developing treatments targeting inflammatory conditions.

The development of 2-hydroxy-7-(propan-2-y l)pyrazolo[1,5-a]pyrimidine -6-carboxylic acid into a clinical candidate requires further investigation into its pharmacokinetic properties. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine its suitability for therapeutic use. Computational modeling and experimental techniques are employed to predict and assess these properties early in the drug discovery process. Optimizing these parameters can enhance the compound's efficacy and reduce potential side effects.

In conclusion, 2-hydroxy -7-( propan - 2 - yl ) py razo lo [ 1 , 5 - a ] py rim id ine - 6 - car box y lic ac id ( CAS No . 2503207 - 67 - 6 ) represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique scaffold , combined with diverse functional groups , makes it a versatile platform for developing novel therapeutic agents . Ongoing studies continue to uncover new applications for this compound , particularly in oncology and anti-inflammatory therapies . As research progresses , further optimization and clinical evaluation will be essential to realize its full therapeutic promise .